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  • Product: Atroscine Hydrobromide
  • CAS: 672-21-9

Core Science & Biosynthesis

Foundational

Atroscine Hydrobromide's Interaction with Muscarinic Receptors: A Guide to Quantifying Binding Affinity

This technical guide provides a comprehensive exploration of the binding affinity of atroscine hydrobromide for the muscarinic acetylcholine receptor (mAChR) family. As a tropane alkaloid closely related to atropine, atr...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive exploration of the binding affinity of atroscine hydrobromide for the muscarinic acetylcholine receptor (mAChR) family. As a tropane alkaloid closely related to atropine, atroscine acts as a competitive antagonist, and understanding its interaction with the five distinct muscarinic receptor subtypes (M1-M5) is fundamental to its pharmacological profile. We will dissect the theoretical underpinnings of receptor binding, provide detailed, field-proven protocols for its quantification, and synthesize the data to build a complete affinity profile. This document is intended for researchers, scientists, and drug development professionals seeking to characterize muscarinic receptor antagonists with precision and scientific rigor.

A Note on Atropine and Atroscine

Atropine is a racemic mixture of dextro- and levo-hyoscyamine. Atroscine is the pure dextrorotatory isomer, (+)-hyoscyamine. The primary pharmacological activity of atropine resides in its levorotatory isomer.[1] Due to the extensive characterization and data available for atropine, and its direct chemical relationship to atroscine, this guide will leverage data and principles established for atropine to illustrate the methodologies for characterizing atroscine's binding affinity. The experimental protocols described herein are directly applicable to atroscine hydrobromide.

The Muscarinic Acetylcholine Receptor Family: Targets of Atroscine

The muscarinic acetylcholine receptors are members of the G protein-coupled receptor (GPCR) superfamily and are critical mediators of acetylcholine's effects in both the central and peripheral nervous systems.[2] There are five genetically distinct subtypes, M1 through M5, which are broadly categorized into two families based on their primary G protein-coupling mechanism.[3]

  • M1, M3, and M5 Receptors: These subtypes preferentially couple to G proteins of the Gq/11 family.[3][4] Activation of this pathway stimulates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ mobilizes intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC).[1][5] This cascade underlies excitatory effects such as smooth muscle contraction, glandular secretion, and slow excitatory postsynaptic potentials in neurons.

  • M2 and M4 Receptors: These subtypes couple to G proteins of the Gi/o family.[3][6] Their activation inhibits adenylyl cyclase, resulting in decreased intracellular cyclic adenosine monophosphate (cAMP) levels.[2] This pathway is generally inhibitory, mediating effects like the slowing of heart rate (M2) and presynaptic inhibition of neurotransmitter release.

The distinct distribution and signaling of these subtypes make receptor selectivity a paramount goal in modern drug development.[7][8]

G_Protein_Signaling_Pathways cluster_M135 M1, M3, M5 Receptors cluster_M24 M2, M4 Receptors M135 ACh Binding Gq Gq/11 Activation M135->Gq PLC Phospholipase C (PLC) Gq->PLC IP3 IP₃ PLC->IP3 PIP2 DAG DAG PLC->DAG PIP2 PIP2 Ca_Release ↑ Intracellular [Ca²⁺] IP3->Ca_Release PKC Protein Kinase C (PKC) DAG->PKC Response_Gq Cellular Response (e.g., Contraction, Secretion) Ca_Release->Response_Gq PKC->Response_Gq M24 ACh Binding Gi Gi/o Activation M24->Gi AC Adenylyl Cyclase (AC) Gi->AC cAMP ↓ cAMP AC->cAMP ATP Response_Gi Cellular Response (e.g., ↓ Heart Rate) cAMP->Response_Gi Radioligand_Workflow cluster_prep Phase 1: Preparation cluster_assay Phase 2: Assay Execution cluster_analysis Phase 3: Data Analysis Membrane_Prep 1. Membrane Preparation (from cells expressing a single muscarinic receptor subtype) Incubation 3. Incubation (Membranes + [³H]NMS + Atroscine) - Total Binding (no atroscine) - Non-Specific Binding (+ excess atropine) - Competition (varying atroscine conc.) Membrane_Prep->Incubation Reagent_Prep 2. Reagent Preparation - Radioligand ([³H]NMS) - Atroscine dilutions - Assay Buffer Reagent_Prep->Incubation Filtration 4. Rapid Vacuum Filtration (Separates bound from free radioligand) Incubation->Filtration Wash 5. Washing (Remove unbound radioligand) Filtration->Wash Counting 6. Scintillation Counting (Quantify bound radioactivity) Wash->Counting Curve_Fit 7. Curve Fitting (Plot % specific binding vs. log[Atroscine]) Counting->Curve_Fit Calc 8. Calculate IC₅₀ & Kᵢ (Using Cheng-Prusoff equation) Curve_Fit->Calc

Figure 2: Experimental workflow for a competitive radioligand binding assay.
Step-by-Step Experimental Protocol

This protocol provides a self-validating framework for determining the Kᵢ of atroscine hydrobromide at a single muscarinic receptor subtype. The process must be repeated for each of the five subtypes.

  • Membrane Preparation: a. Culture CHO-K1 cells stably expressing the human muscarinic receptor of interest (e.g., M1). b. Harvest cells and homogenize in an ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4). c. Centrifuge the homogenate at low speed (e.g., 500 x g) to remove nuclei and debris. d. Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes. e. Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation. f. Resuspend the final pellet in assay buffer. Determine protein concentration using a standard method (e.g., BCA assay). Store aliquots at -80°C.

  • Assay Setup (96-well plate format): a. Prepare serial dilutions of atroscine hydrobromide in assay buffer (50 mM Tris-HCl, pH 7.4). A typical concentration range would be from 10⁻¹² M to 10⁻⁵ M. b. Prepare the radioligand solution. Dilute [³H]NMS in assay buffer to a final concentration near its Kₑ value (e.g., 0.5 - 1.0 nM). c. To each well of a 96-well plate, add reagents in the following order:

    • Assay Buffer
    • Test Compound: Atroscine dilution or buffer (for total binding) or 10 µM atropine (for non-specific binding).
    • Radioligand Solution ([³H]NMS)
    • Membrane Preparation: Add the diluted membrane suspension to initiate the binding reaction.
  • Incubation: a. Incubate the plate at room temperature for a sufficient duration to reach equilibrium (e.g., 2-3 hours). This time should be determined in preliminary kinetic experiments. [9]

  • Filtration and Washing: a. Pre-soak a 96-well glass fiber filter plate (e.g., GF/B) in a solution like 0.5% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter. b. Terminate the incubation by rapidly transferring the contents of the assay plate to the filter plate using a cell harvester, applying vacuum to draw the liquid through. c. Immediately wash each well with several volumes of ice-cold wash buffer (e.g., 50 mM Tris-HCl) to remove all unbound radioligand.

  • Quantification: a. Dry the filter plate completely. b. Add liquid scintillation cocktail to each well. c. Count the radioactivity (in disintegrations per minute, DPM) retained on the filters using a microplate scintillation counter.

  • Data Analysis: a. Calculate Specific Binding = Total Binding (DPM) - Non-Specific Binding (DPM). b. Normalize the data by expressing the specific binding at each atroscine concentration as a percentage of the maximum specific binding (the wells with no atroscine). c. Plot the normalized data (% Specific Binding) against the logarithm of the atroscine concentration. d. Use non-linear regression analysis (e.g., in GraphPad Prism) to fit a sigmoidal dose-response curve to the data and determine the log(IC₅₀). [10] e. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation. [11]

Functional Assays: Validating Antagonistic Activity

While binding assays measure affinity, functional assays confirm that this binding translates into a biological effect—in this case, antagonism. These assays measure a downstream signal produced by receptor activation and quantify how atroscine blocks that signal.

GTPγS Binding Assay (for M2/M4 Receptors)

This assay measures the very first step in G protein activation. [12]Agonist binding causes the Gα subunit to exchange GDP for GTP. A non-hydrolyzable GTP analog, [³⁵S]GTPγS, is used, which accumulates on activated G proteins and can be quantified. [13][14]Atroscine's ability to inhibit agonist-stimulated [³⁵S]GTPγS binding provides a functional measure of its antagonism at Gi/o-coupled receptors. [15]

Schild Analysis: The Gold Standard for Competitive Antagonism

Schild analysis is a powerful pharmacological method that uses functional data to confirm competitive antagonism and determine an antagonist's affinity. [16]

  • Principle: A series of agonist concentration-response curves are generated in the absence and presence of several fixed concentrations of the antagonist (atroscine). A true competitive antagonist will cause a parallel rightward shift of the agonist curve with no change in the maximum response. [17][18]* Analysis: The magnitude of this shift is called the Dose Ratio (DR). A Schild plot is constructed by plotting log(DR-1) versus the log of the antagonist concentration. [19]* Interpretation: For a simple, competitive antagonist, the Schild plot should be a straight line with a slope of approximately 1.0. [16][17]The x-intercept of this line provides the pA₂, which is the negative logarithm of the antagonist's equilibrium dissociation constant (Kₑ) determined functionally.

Schild_Plot_Concept xaxis 7,0! 7,0! xaxis->7,0! yaxis 0,5! 0,5! yaxis->0,5! xlabel Log [Agonist] ylabel Response (%) c1_start c1_end c1_start:e->c1_end:w Agonist Alone c1_mid c1_mid c2_start c2_end c2_start:e->c2_end:w + [Atroscine]₁ c2_mid c2_mid c3_start c3_end c3_start:e->c3_end:w + [Atroscine]₂ c3_mid c3_mid dr_arrow_start dr_arrow_start dr_arrow_end dr_arrow_end dr_arrow_start->dr_arrow_end Dose Ratio

Figure 3: Conceptual illustration of a Schild analysis experiment.

Data Synthesis: The Binding Affinity Profile of Atroscine/Atropine

Through the application of the methodologies described, a comprehensive binding profile can be established. Atropine, and by extension atroscine, is well-characterized as a non-selective muscarinic antagonist , demonstrating high affinity for all five receptor subtypes. [1][20]The binding affinities are typically in the low nanomolar range.

Receptor SubtypeReported Kᵢ (nM) for AtropineReported IC₅₀ (nM) for AtropineG Protein CouplingPrimary Signaling Pathway
M1 1.27 ± 0.36 [20]2.22 ± 0.60 [20]Gq/11↑ IP₃ / DAG, ↑ [Ca²⁺] [3]
M2 3.24 ± 1.16 [20]4.32 ± 1.63,[20] 9.6 [21]Gi/o↓ cAMP [3]
M3 2.21 ± 0.53 [20]4.16 ± 1.04 [20]Gq/11↑ IP₃ / DAG, ↑ [Ca²⁺] [3]
M4 0.77 ± 0.43 [20]2.38 ± 1.07 [20]Gi/o↓ cAMP [3]
M5 2.84 ± 0.84 [20]3.39 ± 1.16 [20]Gq/11↑ IP₃ / DAG, ↑ [Ca²⁺] [4]
Table 1: Summary of atropine's binding affinity and signaling at human muscarinic receptor subtypes. Data is synthesized from multiple sources and serves as a strong proxy for atroscine.

The data clearly indicates that atroscine hydrobromide is expected to bind with high, relatively uniform affinity across all five muscarinic subtypes. This lack of selectivity is responsible for its wide range of physiological effects, as it does not discriminate between, for example, M2 receptors in the heart and M3 receptors in smooth muscle. [22]

Conclusion

Characterizing the binding affinity of atroscine hydrobromide for muscarinic receptors is a multi-faceted process grounded in the principles of competitive antagonism. The cornerstone of this characterization is the competitive radioligand binding assay, which, when performed with rigorous attention to protocol design and validation, yields precise Kᵢ values for each of the five receptor subtypes. These affinity data are then corroborated and given physiological context through functional assays and Schild analysis, which confirm the compound's antagonistic mechanism of action. The resulting data profile reveals atroscine as a potent, non-selective muscarinic antagonist, a characteristic that defines its utility and its broad pharmacological footprint. The methodologies detailed in this guide provide a robust framework for obtaining high-quality, reproducible data essential for research and drug development.

References

  • Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. National Center for Biotechnology Information.
  • A multiplicity of muscarinic mechanisms: Enough signaling pathways to take your breath away. Proceedings of the National Academy of Sciences.
  • Intracellular signaling pathways of muscarinic acetylcholine receptor-mediated detrusor muscle contractions. American Physiological Society Journal.
  • Atropine Sulfate's Interaction with Muscarinic Receptors: A Core Mechanism Whitepaper. Benchchem.
  • In Vitro Assays for Muscarinic Receptor Activation: Application Notes and Protocols. Benchchem.
  • Molecular Biology, Pharmacology, and Brain Distribution of Subtypes of the Muscarinic Receptor. American College of Neuropsychopharmacology (ACNP).
  • Scopolamine Administration Modulates Muscarinic, Nicotinic and NMDA Receptor Systems. PLOS One.
  • Decoding Schild Analysis: The Pharmacologist's Lens on Competitive Antagonism. Benchchem.
  • GTPγS Binding Assay. Creative Bioarray.
  • Ligand binding assays at equilibrium: validation and interpretation. National Center for Biotechnology Information.
  • Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. PubMed.
  • Muscarinic receptor signaling pathways. Gastrointestinal smooth muscle... ResearchGate.
  • Overview of muscarinic receptor subtypes. PubMed.
  • Muscarinic acetylcholine receptor. Wikipedia.
  • Functions of Muscarinic Receptor Subtypes in Gastrointestinal Smooth Muscle: A Review of Studies with Receptor-Knockout Mice. MDPI.
  • Development and validation of radioligand binding assays to measure total, IgA, IgE, IgG, and IgM insulin antibodies in human serum. PubMed.
  • GTPγS Binding Assays - Assay Guidance Manual. National Center for Biotechnology Information.
  • Sulfur-35 GTP Binding Assays. Revvity.
  • Muscarinic acetylcholine receptors fact sheet. Bristol Myers Squibb.
  • Basic principles of competitive binding assays. Benchchem.
  • Schild Plot Generator. SPIKESfunc.
  • Muscarinic Acetylcholine Receptors. Sigma-Aldrich.
  • Competitive Antagonism. University of Vermont.
  • Schild equation. Wikipedia.
  • Competitive and non-competitive antagonists. Deranged Physiology.
  • Exploring Muscarinic Acetylcholine Receptor Binding Kinetics with Fluorescence Anisotropy. SpringerLink.
  • In Vitro Muscarinic Receptor Radioligand-Binding Assays. PubMed.
  • In Vitro Muscarinic Receptor Radioligand-Binding Assays. ResearchGate.
  • The muscarinic antagonists scopolamine and atropine are competitive antagonists at 5-HT3 receptors. National Center for Biotechnology Information.
  • In Vitro Isolated Tissue Functional Muscarinic Receptor Assays. PubMed.
  • The GraphPad Guide to Analyzing Radioligand Binding Data. GraphPad.
  • Competitive Ligand Binding Assay. Mtoz Biolabs.
  • Why an M1 Antagonist Could Be a More Selective Model for Memory Impairment than Scopolamine. Frontiers in Pharmacology.
  • M1 and M2 Muscarinic Receptor Subtypes Regulate Antidepressant-Like Effects of the Rapidly Acting Antidepressant Scopolamine. ResearchGate.
  • Ligand binding assays at equilibrium: validation and interpretation. Semantic Scholar.
  • Drugs Interfering with Muscarinic Acetylcholine Receptors and Their Effects on Place Navigation. Frontiers in Molecular Neuroscience.
  • Effects of atropine treatment on in vitro and in vivo binding of 4-[125I]-dexetimide to central and myocardial muscarinic receptors. PubMed.
  • Functional selectivity of muscarinic receptor antagonists for inhibition of M3-mediated phosphoinositide responses in guinea pig urinary bladder and submandibular salivary gland. PubMed.
  • Radioligand Binding Assays and Their Analysis. ResearchGate.
  • Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.
  • Atropine sulfate monohydrate - Muscarinic Receptor Antagonist. APExBIO.
  • Development of a Selective and High Affinity Radioligand, [3H]VU6013720, for the M4 Muscarinic Receptor. National Center for Biotechnology Information.
  • Analyzing Radioligand Binding Data. GraphPad.
  • For Fluorescence-Based Competitive Binding Assays. University of Texas Southwestern Medical Center.
  • Structure-guided development of selective M3 muscarinic acetylcholine receptor antagonists. Proceedings of the National Academy of Sciences.
  • Analyzing Kinetic Binding Data - Assay Guidance Manual. National Center for Biotechnology Information.
  • Evaluation of drug-muscarinic receptor affinities using cell membrane chromatography and radioligand binding assay in guinea pig jejunum membrane. PubMed.
  • M2 Human Acetylcholine (Muscarinic) GPCR Cell Based Antagonist cAMP LeadHunter Assay. Eurofins Discovery.
  • Functional and binding studies with muscarinic M2-subtype selective antagonists. National Center for Biotechnology Information.

Sources

Exploratory

Pharmacokinetics of Atroscine Hydrobromide in Animal Models: A Comprehensive Technical Guide

Executive Summary Atroscine hydrobromide, the racemic mixture of scopolamine (dl-hyoscine), is a potent tropane alkaloid widely utilized in pharmacological research for its anticholinergic properties. Understanding its p...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Atroscine hydrobromide, the racemic mixture of scopolamine (dl-hyoscine), is a potent tropane alkaloid widely utilized in pharmacological research for its anticholinergic properties. Understanding its pharmacokinetic (PK) profile in animal models is a critical prerequisite for translational drug development. This whitepaper provides an in-depth analysis of its absorption, distribution, metabolism, and excretion (ADME) dynamics, and establishes a rigorous, self-validating experimental workflow for conducting in vivo PK studies in rodent models.

Structural Biology and Pharmacodynamics

Atroscine hydrobromide occurs as colorless or white, odorless crystals and is structurally characterized by an aliphatic epoxide moiety and an ester linkage connecting tropic acid to a complex organic base known as scopine (1)[1]. Unlike its pure enantiomer l-scopolamine, atroscine is an optically inactive racemic mixture (2)[2].

Mechanistically, it acts as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs) located on postganglionic cholinergic nerves and smooth muscles (3)[3]. By blocking acetylcholine, it arrests the Gq-protein signaling cascade, subsequently inhibiting intracellular calcium release and causing smooth muscle relaxation.

Mechanism Atroscine Atroscine Hydrobromide (dl-Scopolamine) mAChR Muscarinic Acetylcholine Receptor (mAChR) Atroscine->mAChR Competitive Antagonism Gq G-Protein Coupling Blocked mAChR->Gq Signal Arrest Effector Decreased Intracellular Signaling (Ca2+) Gq->Effector Outcome Parasympathetic Inhibition Effector->Outcome

Muscarinic receptor antagonism pathway by atroscine hydrobromide.

Pharmacokinetic Profile (ADME)

The pharmacokinetics of atroscine hydrobromide exhibit profound route-dependent variability (4)[4].

  • Absorption: Following intramuscular (IM) or subcutaneous (SC) injection, absorption into the systemic circulation is rapid. Conversely, oral administration yields a low absolute bioavailability of approximately 13% due to extensive first-pass metabolism in the liver (3)[3].

  • Distribution: The drug is reversibly bound to plasma proteins and distributes widely across tissues, easily crossing the blood-brain barrier due to its lipophilic nature (2)[2].

  • Metabolism: In mammalian models, hepatic biotransformation is the primary clearance mechanism. The metabolic cascade involves oxidation of the aromatic ring, hydrolysis of the ester linkage, and N-demethylation, with up to 65% of the drug ultimately excreted as glucuronide and sulfide conjugates (5)[5].

  • Excretion: Intravenous (IV) infusion demonstrates a high systemic clearance (e.g., ~81.2 L/h in standard mammalian baselines, scaling allometrically to rodents), whereas SC administration results in a significantly lower clearance rate (3)[3].

Table 1: Comparative Pharmacokinetic Parameters of Scopolamine (Mammalian Baselines)
ParameterRouteDoseCmax (ng/mL)TmaxAUC (ng*min/mL)ClearanceBioavailability
Oral (PO) Enteral0.5 mg0.54 ± 0.123.5 ± 8.2 min50.8 ± 1.76N/A~13%
Intravenous (IV) Parenteral0.5 mg5.00 ± 0.435.0 minN/A81.2 ± 1.55 L/h100%

(Data extrapolated from established mammalian models to highlight the first-pass effect[3][4])

Methodological Framework: In Vivo PK Study Design

To accurately map the PK profile of atroscine hydrobromide, researchers frequently utilize F344 rats or B6C3F1 mice. These specific strains provide highly standardized metabolic baselines that are heavily validated by the National Toxicology Program for gavage and systemic studies (1)[1].

PK_Workflow Model Animal Model (F344 Rats) Dosing Dosing (IV / PO) Model->Dosing Sampling Serial Blood Sampling Dosing->Sampling Extraction Plasma Extraction (+ Internal Std) Sampling->Extraction Analysis LC-MS/MS Quantification Extraction->Analysis NCA NCA PK Modeling Analysis->NCA

Standardized in vivo pharmacokinetic experimental workflow for rodent models.

Self-Validating Experimental Protocol

A robust analytical protocol is only as reliable as its internal controls and pre-analytical safeguards. The following step-by-step methodology incorporates causal logic and self-validating mechanisms to ensure data integrity during a rodent PK study.

Step 1: Animal Preparation & Dosing

  • Action: Fast F344 rats for 12 hours prior to oral dosing, providing water ad libitum. Formulate atroscine hydrobromide in sterile water for injection, maintaining a pH of 3.5–6.5 (2)[2].

  • Causality: Fasting eliminates variable gastric emptying rates and food-drug binding interactions that skew absorption kinetics. Controlling the formulation pH is critical because the ester linkage in atroscine is highly susceptible to base-catalyzed hydrolysis; an acidic formulation preserves molecular integrity prior to administration.

Step 2: Serial Blood Sampling

  • Action: Collect 200 µL of blood via the jugular vein at predetermined intervals (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h) into pre-chilled tubes containing K2EDTA and 0.1% formic acid.

  • Causality: K2EDTA is chosen over heparin because heparin can cause severe ion suppression during downstream electrospray ionization (ESI) in mass spectrometry. Furthermore, the immediate addition of formic acid lowers the sample pH, inhibiting endogenous plasma esterases and preventing ex vivo degradation of the drug before it reaches the lab.

Step 3: Plasma Extraction (The Self-Validating Step)

  • Action: Spike 50 µL of plasma with 10 µL of a stable-isotope labeled internal standard (e.g., Scopolamine-d3). Add 150 µL of ice-cold acetonitrile to precipitate proteins. Vortex and centrifuge at 14,000 x g for 10 minutes.

  • Causality & Validation: Protein precipitation denatures binding proteins, releasing the total drug fraction. The addition of the deuterated internal standard before extraction creates a self-validating system: any loss of the analyte during precipitation, or any matrix enhancement/suppression during MS analysis, will equally affect the internal standard. This allows for perfect mathematical correction of the final concentration data.

Step 4: LC-MS/MS Quantification

  • Action: Inject the supernatant into an LC-MS/MS system operating in positive Multiple Reaction Monitoring (MRM) mode.

  • Causality: MRM provides unparalleled specificity by filtering first for the precursor ion (m/z ~304 for scopolamine) and then for a specific collision-induced product ion. This dual-filtration completely isolates the drug signal from the complex biological matrix of the rodent plasma, ensuring the calculated Area Under the Curve (AUC) is entirely free of endogenous interference.

References

  • Transderm-Scop: Uses, Side Effects & Dosage | Healio Source: Healio URL:[Link]

  • Scopolamine Hydrobromide Trihydrate (CASRN 6533-68-2) in F344 Rats and B6C3F1Mice (Gavage Studies) Source: National Institutes of Health (NIH) / NTP URL:[Link]

  • Npc117351 | C17H21NO4 | CID 6451257 - PubChem Source: National Institutes of Health (NIH) / PubChem URL:[Link]

  • Metabolism of Scopolamine and Epoxide Ring Dynamics Source: Quora (Literature Synthesis on Scopolamine Metabolism) URL:[Link]

Sources

Foundational

Atroscine Hydrobromide: Stereochemical Architecture and the Mechanistic Basis of Optical Inactivity

Executive Summary Atroscine hydrobromide is a tropane alkaloid derivative widely utilized in pharmacological research and drug development. While structurally identical to scopolamine (hyoscine) in its two-dimensional co...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Atroscine hydrobromide is a tropane alkaloid derivative widely utilized in pharmacological research and drug development. While structurally identical to scopolamine (hyoscine) in its two-dimensional connectivity, atroscine is fundamentally distinguished by its stereochemistry: it is the racemic modification ( d,l -hyoscine) of the naturally occurring, levorotatory l -scopolamine[1][2]. This whitepaper provides an in-depth technical analysis of the stereochemical architecture of atroscine hydrobromide, the chemical mechanisms driving its racemization, and the orthogonal analytical protocols required to validate its defining characteristic—optical inactivity.

Stereochemical Architecture of Tropane Alkaloids

The structural framework of scopolamine and its racemate, atroscine, consists of two distinct moieties: the bicyclic scopine core and the esterifying tropic acid chain. Understanding the stereochemical contribution of each is critical to explaining the optical inactivity of atroscine.

The Scopine Core: A Meso Structure

The basic moiety, scopine ( 6β,7β -epoxytropine), contains a rigid azabicyclo[3.2.1]octane ring system with an oxygen bridge (epoxide) between C6 and C7. Despite possessing multiple chiral centers at the bridgehead carbons, the scopine core possesses an internal plane of symmetry ( σ ). Consequently, it is a meso compound and is inherently achiral and optically inactive.

The Tropic Acid Moiety: The Locus of Chirality

Because the scopine core is achiral, the optical activity of the intact alkaloid is dictated entirely by the tropic acid moiety (3-hydroxy-2-phenylpropanoic acid). The α -carbon (C2 of the propanoate chain) is an asymmetric stereocenter.

  • Naturally occurring scopolamine exists almost exclusively as the (S)−(−) -enantiomer, rendering the entire molecule levorotatory[2].

  • Atroscine is the 1:1 equimolar mixture of the (S)−(−) and (R)−(+) enantiomers. Because the enantiomers rotate plane-polarized light in equal but opposite directions, their macroscopic specific rotation perfectly cancels out, resulting in a net specific rotation of zero[3][4].

The Mechanism of Racemization

The conversion of optically active l -scopolamine into optically inactive atroscine is not a spontaneous degradation of the tropane ring, but rather a specific, base-catalyzed enolization of the tropic acid stereocenter[3].

Enolization and Tautomerization

The α -proton of the tropic acid ester is uniquely acidic due to the electron-withdrawing effects of the adjacent carbonyl group and the phenyl ring. In the presence of a base (or spontaneously over prolonged periods in protic solvents), this proton is abstracted, forming an achiral enolate intermediate[4].

When the enolate is reprotonated, the proton can attack from either the Re or Si face with equal probability. This thermodynamic equilibration yields a 50:50 mixture of the d

  • and l -isomers—atroscine.

    Racemization L_Scop l-Scopolamine (S)-(-)-hyoscine Base Base-Catalyzed Deprotonation L_Scop->Base Atroscine Atroscine (Racemic Mixture) L_Scop->Atroscine Enolate Achiral Enolate Intermediate Base->Enolate Loss of alpha-proton Reprotonation Reprotonation (H2O) Enolate->Reprotonation Reprotonation->L_Scop 50% (S)-face D_Scop d-Scopolamine (R)-(+)-hyoscine Reprotonation->D_Scop 50% (R)-face D_Scop->Atroscine

    Fig 1. Base-catalyzed racemization pathway of scopolamine to atroscine.

Pharmacological Implications

The stereochemistry of the tropic acid moiety profoundly influences the drug's binding kinetics at muscarinic acetylcholine receptors (mAChRs). The binding pocket of mAChRs exhibits strict stereoselectivity[5].

As demonstrated in Table 1, the (S)−(−) -isomer tightly coordinates with the receptor residues, yielding high affinity ( Ki​ in the low nanomolar range)[5][6]. Conversely, the (R)−(+) -isomer experiences steric clashes, resulting in a binding affinity that is orders of magnitude lower. Because atroscine is a 50% dilution of the active enantiomer with the inactive enantiomer, its apparent receptor affinity and pharmacological potency are approximately half that of pure l -scopolamine.

Table 1: Physicochemical and Pharmacological Comparison
Property l -Scopolamine HydrobromideAtroscine Hydrobromide (Racemate)
Stereochemical Designation (S)−(−) -hyoscine (±) -hyoscine
Specific Rotation [α]D20​ -24° to -26°
Melting Point (Anhydrous) 195°C194°C - 197°C
Muscarinic Receptor Affinity ( Ki​ ) ~1.0 - 7.0 nM (High)~2.0 - 14.0 nM (Intermediate)
Pharmacological Activity Potent Anticholinergic~50% Potency of l -isomer

Analytical Methodologies & Validation Protocols

To ensure scientific integrity and regulatory compliance, the optical inactivity of atroscine hydrobromide must be validated using orthogonal techniques. Polarimetry confirms the macroscopic lack of optical rotation, while chiral High-Performance Liquid Chromatography (HPLC) proves that this inactivity is due to a 1:1 enantiomeric ratio rather than the presence of achiral impurities[7][8].

Protocol 1: Polarimetric Validation of Optical Inactivity

Causality: Polarimetry measures the bulk rotation of plane-polarized light. A true racemate will yield a specific rotation ( [α] ) of exactly zero.

  • Sample Preparation: Accurately weigh 500 mg of anhydrous atroscine hydrobromide.

  • Dissolution: Dissolve the sample in exactly 10.0 mL of LC-MS grade water (Concentration c=5 g/100 mL). Ensure complete dissolution via gentle sonication.

  • Calibration: Blank the polarimeter using the pure LC-MS grade water at 20°C using the Sodium D-line (589 nm).

  • Measurement: Inject the sample into a 100 mm (1 dm) polarimeter cell.

  • Validation: Record the observed rotation ( α ). Calculate specific rotation: [α]D20​=α/(c×l) . The result must be 0.00∘±0.05∘ to pass specification.

Protocol 2: Chiral HPLC for Enantiomeric Resolution

Causality: Because an achiral degradation product would also yield a zero rotation, chiral chromatography is required to physically separate the (S) and (R) enantiomers and quantify their ratio (Target Enantiomeric Excess, ee=0% ).

  • Stationary Phase Selection: Utilize an amylose-based chiral column (e.g., Chiralpak AD-H), which provides differential transient diastereomeric interactions with the tropane enantiomers.

  • Mobile Phase: Prepare an isocratic mixture of Hexane/Isopropanol/Diethylamine (80:20:0.1 v/v/v). The diethylamine suppresses peak tailing of the basic tropane nitrogen.

  • Execution: Inject 10 μ L of a 1 mg/mL atroscine solution. Set the UV detector to 210 nm.

  • Analysis: Integrate the area under the curve (AUC) for both the d

    • and l -peaks.
  • Validation: Calculate ee=AUCd​+AUCl​∣AUCd​−AUCl​∣​×100 . A validated atroscine sample must yield an ee≤1.0% .

Validation Sample Atroscine HBr Sample Prep Aqueous Dissolution (pH 7.4) Sample->Prep Polarimetry Polarimetry (Sodium D line, 589 nm) Prep->Polarimetry HPLC Chiral HPLC (Amylose stationary phase) Prep->HPLC Result1 Specific Rotation = 0° Polarimetry->Result1 Result2 1:1 Enantiomeric Ratio (ee = 0%) HPLC->Result2 Valid Confirmed Optically Inactive Racemate Result1->Valid Result2->Valid

Fig 2. Orthogonal analytical workflow for validating the optical inactivity of atroscine.

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Protocols & Analytical Methods

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Technical Notes & Optimization

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Reference Data & Comparative Studies

Validation

Comparative Pharmacodynamics and Receptor Binding: Atroscine Hydrobromide vs. Atropine

In the landscape of anticholinergic pharmacology, tropane alkaloids remain the gold standard for muscarinic acetylcholine receptor (mAChR) antagonism. For researchers and drug development professionals, distinguishing be...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of anticholinergic pharmacology, tropane alkaloids remain the gold standard for muscarinic acetylcholine receptor (mAChR) antagonism. For researchers and drug development professionals, distinguishing between the pharmacodynamics of and is critical for precise experimental design. While both agents are non-selective competitive antagonists, their subtle structural variances dictate profound differences in receptor binding kinetics, off-target affinity, and blood-brain barrier (BBB) permeability.

Structural Pharmacology & Chemical Causality

Atropine is the optically inactive, racemic mixture of d-hyoscyamine and l-hyoscyamine[1]. Its core structure features an unsubstituted tropane ring, acting as a highly potent competitive antagonist at mAChRs[2].

Atroscine is the racemic modification of scopolamine (hyoscine), typically supplied in research settings as Atroscine Hydrobromide Trihydrate[1][3][4]. Structurally, it differs from atropine by the presence of a 6,7-epoxide bridge across the tropane ring[5].

The Causality of BBB Penetration (Expertise & Experience): The addition of this epoxide oxygen in atroscine exerts a strong electron-withdrawing inductive effect. This reduces the basicity of the tertiary amine, lowering its pKa to approximately 7.6 (compared to Atropine's pKa of ~9.8). Consequently, at a physiological pH of 7.4, a significantly larger fraction of atroscine remains un-ionized. This chemical causality drives its superior lipophilicity and rapid penetration of the blood-brain barrier, making atroscine the preferred pharmacological tool for inducing central cognitive and memory deficits in animal models[3].

Receptor Binding Profiles

Both compounds competitively antagonize the M1 through M5 mAChR subtypes, preventing endogenous acetylcholine from activating downstream Gq/11 and Gi/o pathways. However, their absolute affinities and off-target profiles diverge significantly.

Pharmacological ParameterAtropineAtroscine Hydrobromide
Chemical Identity (±)-Hyoscyamine[1](±)-Scopolamine Hydrobromide[3]
Primary Target mAChR (M1-M5)mAChR (M1-M5)
mAChR Binding Affinity IC50​ ~ 0.39 - 0.71 nM[2] Ki​ ~ 7.25 nM[3][6]
α1​ -Adrenergic Affinity Moderate (Causes hypotension)[7]Very Weak ( Ki​ ~ 33 μ M)[3][6]
In Vivo α -Adrenolytic Effect Active[7]Inactive[7]
BBB Permeability ModerateHigh[3]
Primary Research Utility Bradycardia, peripheral spasmolysisCNS amnesia models, motion sickness[3][6]

Expert Insight on Off-Target Binding: While atropine demonstrates notable in vivo alpha-adrenergic receptor blockade (leading to measurable hypotension)[7], atroscine is functionally inactive at these receptors in vivo[7]. In vitro radioligand binding assays reveal that atroscine possesses a Ki​ of 33 μ M for α1​ -adrenoceptors[6]. Because this concentration is orders of magnitude higher than its nanomolar mAChR affinity (7.25 nM), the alpha-blocking effect is physiologically irrelevant. This perfectly aligns in vitro binding data with in vivo phenotypic observations.

Mechanistic Pathway Visualization

G ACh Acetylcholine (Endogenous Agonist) mAChR Muscarinic Receptors (M1-M5) ACh->mAChR Activates Atropine Atropine (IC50 ~0.5 nM) Atropine->mAChR Competitive Blockade CNS CNS Effects (High BBB Permeability) Atropine->CNS Ionized at pH 7.4 Atroscine Atroscine HBr (Ki ~7.25 nM) Atroscine->mAChR Competitive Blockade Atroscine->CNS Un-ionized at pH 7.4 Gq Gq/11 Pathway (M1, M3, M5) mAChR->Gq Gi Gi/o Pathway (M2, M4) mAChR->Gi Periph Peripheral Effects (Spasmolysis, Tachycardia) Gq->Periph Gi->Periph

Figure 1: Pharmacodynamic blockade and pharmacokinetic CNS distribution of Atropine vs Atroscine.

Experimental Protocols: Self-Validating Radioligand Binding Assay

To objectively compare the Ki​ of atropine and atroscine, a homologous/heterologous radioligand binding assay is required. The following protocol is engineered as a self-validating system to ensure that calculated affinities are absolute and free from radioligand depletion artifacts.

Step 1: Membrane Preparation Isolate cerebral cortex tissue (rich in M1/M4 receptors) from adult Sprague-Dawley rats. Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g for 20 minutes. Resuspend the pellet to a final protein concentration of 0.5 mg/mL. Causality: Working strictly on ice prevents proteolytic degradation of the GPCRs, preserving the native conformation of the orthosteric binding site.

Step 2: Self-Validating Assay Assembly Set up the assay in 96-well plates using [3H]-N-methylscopolamine ([3H]-NMS) as the radioligand.

  • Total Binding (TB): 50 µL [3H]-NMS (0.5 nM) + 100 µL Buffer + 50 µL Membrane.

  • Non-Specific Binding (NSB) Control: 50 µL [3H]-NMS + 50 µL Atropine (10 µM) + 100 µL Buffer + 50 µL Membrane.

  • Heterologous Competition: 50 µL [3H]-NMS + 50 µL Test Compound (Atropine or Atroscine HBr, 10−11 to 10−4 M) + 100 µL Buffer + 50 µL Membrane.

Trustworthiness Check: The NSB control is the self-validating cornerstone of this protocol. By saturating all true mAChR sites with a massive excess of unlabeled atropine (10 µM), any remaining radioactive signal is definitively known to be non-specific lipid trapping. This allows for the calculation of true specific binding (TB - NSB).

Step 3: Incubation and Filtration Incubate the plates at 25°C for 60 minutes to achieve thermodynamic equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass filters, drastically reducing the non-specific binding of the positively charged tropane alkaloids to the filter itself, thereby preserving the signal-to-noise ratio.

Step 4: Scintillation Counting & Data Analysis Extract filters into scintillation vials, add 3 mL of liquid scintillation cocktail, and count the radioactivity (DPM). Use non-linear regression to determine the IC50​ . Convert this to the absolute inhibition constant ( Ki​ ) using the Cheng-Prusoff equation:

Ki​=1+Kd​[L]​IC50​​

Where [L] is the concentration of [3H]-NMS and Kd​ is its dissociation constant.

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Safety & Regulatory Compliance

Safety

Atroscine Hydrobromide proper disposal procedures

The handling and disposal of highly active pharmaceutical ingredients (APIs) require precision, deep chemical understanding, and rigorous adherence to safety protocols. As a potent tropane alkaloid, Atroscine Hydrobromid...

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Author: BenchChem Technical Support Team. Date: April 2026

The handling and disposal of highly active pharmaceutical ingredients (APIs) require precision, deep chemical understanding, and rigorous adherence to safety protocols. As a potent tropane alkaloid, Atroscine Hydrobromide demands strict operational oversight.

Below is the comprehensive technical guide and standard operating procedure (SOP) for the proper handling, spill response, and disposal of this compound.

Operational Context and Chemical Identity

Atroscine Hydrobromide, universally recognized in modern pharmacopeias as Scopolamine Hydrobromide (CAS: 6533-68-2 for the trihydrate form; 114-49-8 for the anhydrous form), is a high-affinity muscarinic receptor antagonist. In drug development and neurobiological research, it is routinely utilized to study cholinergic pathways or induce memory impairment models[1].

Due to its extreme pharmacological potency—where even microgram-level exposures can cause severe central nervous system (CNS) depression, cardiac disturbances, and methemoglobinemia—laboratory personnel must execute rigorous, self-validating disposal and spill-response protocols[2].

Hazard Profile and Quantitative Data

Understanding the physicochemical properties of Atroscine Hydrobromide is critical for designing an effective disposal strategy. The compound is highly hygroscopic and light-sensitive, meaning improper storage can lead to degradation or the formation of reactive byproducts.

Property / HazardQuantitative Data / DescriptionCausality / Operational Impact
CAS Number 6533-68-2 (Trihydrate) / 114-49-8 (Anhydrous)Dictates specific EPA and OSHA regulatory tracking.
Appearance White to off-white crystalline powder[2][3]Easily aerosolized; requires wet-handling techniques.
Solubility Soluble in water (50 mg/mL) and alcohol[1][3]Aqueous waste streams must be carefully segregated from organic solvents.
Target Organs CNS, Cardiovascular system, Liver, Kidneys, Blood[2]Necessitates full systemic PPE (respirator, double gloves).
Toxicity Route Fatal if swallowed, inhaled, or absorbedMandates zero-exposure handling in a certified fume hood.
Incompatibilities Oxidizing agents, acids, bases, moisture, light[2]Waste containers must be opaque and chemically inert.

Atroscine Hydrobromide Disposal Workflow

To prevent cross-contamination and ensure regulatory compliance, waste must be segregated at the point of generation. The following diagram illustrates the validated workflow for processing Atroscine Hydrobromide waste.

G Start Atroscine Hydrobromide Waste Generation Solid Solid Waste (Powder/Crystals) Start->Solid Liquid Liquid Waste (Aqueous/Solvent) Start->Liquid PPE Contaminated PPE & Consumables Start->PPE Container1 Seal in Double Polyethylene Bags Solid->Container1 Container2 Compatible Solvent Waste Carboy Liquid->Container2 Container3 Biohazard/Chem Waste Bins PPE->Container3 Labeling Attach RCRA Hazardous Waste Label Container1->Labeling Container2->Labeling Container3->Labeling Storage Store in Dark, Dry, Ventilated Area Labeling->Storage Disposal EPA-Approved Chemical Incineration Storage->Disposal Authorized Transport

Atroscine Hydrobromide waste segregation and EPA-approved disposal workflow.

Immediate Spill Response Protocol

In the event of an accidental release, immediate containment is required to prevent inhalation of aerosolized particulates. Dry sweeping is strictly prohibited as it disperses the neurotoxin into the ambient air[2].

Step-by-Step Methodology:

  • Evacuate and Isolate: Immediately evacuate personnel from the immediate vicinity and upwind of the spill. Ensure the area is under negative pressure or that local exhaust ventilation is active[4].

  • Don PPE: Responders must wear a NIOSH-approved respirator (N95 minimum, P100 preferred), chemical-impermeable gloves (nitrile, double-layered), and a protective lab coat or Tyvek suit[2][4].

  • Moisten the Spill (Causality Step): Gently mist the spilled powder with a compatible solvent (e.g., water or dilute ethanol) using a spray bottle. Why this matters: Moistening the powder binds the micro-crystals, preventing aerosolization and subsequent inhalation toxicity during cleanup.

  • Wipe and Collect: Use damp, absorbent pads to wipe up the moistened material. Work from the perimeter of the spill toward the center to prevent spreading.

  • Surface Decontamination: Wash all contaminated surfaces with a soap and water solution[1]. Self-Validation: Visually inspect the surface under bright light to ensure no crystalline residue remains, followed by a secondary wipe-down with 70% ethanol.

  • Waste Containment: Place all used absorbent pads and contaminated PPE into a heavy-duty, sealable polyethylene bag. Place this bag into a secondary rigid container.

Proper Disposal Procedures

Atroscine Hydrobromide must never be flushed down municipal drains, as it is highly toxic to aquatic life and is not readily neutralized by standard water treatment facilities[5]. The ultimate disposal method is high-temperature chemical incineration, which thermally destructs the cyclic tropane ring[1].

Methodology A: Solid Waste Disposal

  • Primary Containment: Transfer residual powder, empty vials, and contaminated weighing boats into a primary, chemically inert container (e.g., high-density polyethylene, HDPE).

  • Secondary Containment: Place the primary container inside a secondary sealable bag. Why this matters: Atroscine Hydrobromide is hygroscopic[2]; double-sealing prevents ambient moisture from entering and reacting with the waste, while also providing a fail-safe against leaks.

  • Labeling: Affix a hazardous waste label detailing the exact contents ("Scopolamine Hydrobromide / Atroscine Hydrobromide Solid Waste"), concentration, and the primary hazard ("Fatal if Swallowed/Inhaled").

  • Storage: Store in a locked, dark, and dry chemical waste cabinet until pickup[2].

Methodology B: Liquid Waste Disposal

  • Segregation: Ensure the liquid waste carboy does not contain oxidizing agents, acids, or bases. Why this matters: These are incompatible with Atroscine Hydrobromide and can cause hazardous exothermic reactions or the release of toxic gases (e.g., Nitrogen oxides, Hydrogen bromide)[2].

  • Transfer: Using a closed-system funnel, carefully pour the aqueous or solvent-based Atroscine Hydrobromide waste into an approved, opaque HDPE liquid waste carboy. Why opaque: The compound is light-sensitive; exposure to UV/visible light can cause photochemical degradation, potentially increasing the pressure inside the sealed container[2].

  • Validation Check: Verify that the carboy cap is securely tightened and that the secondary containment tray is free of liquid. Log the addition on the waste manifest immediately.

  • Disposal Routing: Coordinate with an EPA-approved (or local equivalent) hazardous waste management facility for incineration[4].

Regulatory and Compliance Logistics

While Atroscine Hydrobromide (Scopolamine hydrobromide) is not explicitly listed as a RCRA P-Series or U-Series waste at the federal level, chemical waste generators must determine whether the discarded chemical exhibits characteristics of hazardous waste under 40 CFR Parts 261.3[2]. Due to its extreme acute toxicity, it must be managed as a characteristic hazardous waste. Always consult state and local environmental regulations, as regional mandates often impose stricter classification criteria for highly active pharmaceutical ingredients (APIs).

References

  • Carl Roth. "Safety Data Sheet: Scopolamine hydrobromide trihydrate." Carl Roth.[Link]

  • Cole-Parmer. "Material Safety Data Sheet: Scopolamine Hydrobromide Trihydrate, 99.0-101.0%." Cole-Parmer. [Link]

Sources

Handling

Personal protective equipment for handling Atroscine Hydrobromide

Handling highly potent active pharmaceutical ingredients (HPAPIs) like Atroscine Hydrobromide (commonly known as Scopolamine Hydrobromide or Hyoscine Hydrobromide) requires moving beyond standard laboratory safety protoc...

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Author: BenchChem Technical Support Team. Date: April 2026

Handling highly potent active pharmaceutical ingredients (HPAPIs) like Atroscine Hydrobromide (commonly known as Scopolamine Hydrobromide or Hyoscine Hydrobromide) requires moving beyond standard laboratory safety protocols. For researchers and drug development professionals, understanding the mechanistic causality behind the hazard is the first step in architecting a fail-safe operational environment.

This guide provides a comprehensive, self-validating framework for the selection of Personal Protective Equipment (PPE) and the execution of handling protocols for Atroscine Hydrobromide, ensuring both scientific integrity and operator survival.

Pharmacological Causality & Risk Profile

Atroscine Hydrobromide is a highly potent tropane alkaloid that acts as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs)[1]. Because it readily crosses the blood-brain barrier and systemic mucosal membranes, accidental exposure can lead to severe anticholinergic toxidrome—characterized by mydriasis (pupil dilation), tachycardia, delirium, central nervous system depression, and potentially fatal respiratory failure[1][2].

The chemical's physical properties exacerbate its biological threat. As a hygroscopic crystalline powder, it readily absorbs ambient moisture[2]. If it contacts human skin, microscopic amounts of sweat can instantly solubilize the salt, accelerating transdermal permeation. Furthermore, fine powders are highly susceptible to electrostatic repulsion during weighing, creating an invisible, lethal micro-aerosol hazard[2].

G ACh Acetylcholine (ACh) mAChR Muscarinic Receptor (mAChR) ACh->mAChR Gq G-Protein / PLC Activation mAChR->Gq Response Cholinergic Response Gq->Response Atroscine Atroscine Hydrobromide Atroscine->mAChR Competitive Antagonism

Mechanism of Atroscine-induced muscarinic receptor antagonism.

Quantitative Hazard Data

To design an effective PPE ensemble, we must ground our decisions in the compound's strict physicochemical and toxicological classifications.

Property / HazardValue / ClassificationOperational Implication
CAS Number 114-49-8 (Anhydrous), 6533-68-2 (Trihydrate)Primary identifier for emergency SDS retrieval[3].
Acute Toxicity (Oral) Category 2 (H300)Fatal if swallowed; mandates strict no-mouth-contact and aseptic doffing[3].
Acute Toxicity (Dermal) Category 1 (H310)Fatal in contact with skin; requires impermeable double-gloving and Tyvek suits[3].
Acute Toxicity (Inhalation) Category 2 (H330)Fatal if inhaled; strictly prohibits open-bench handling; mandates PAPR or Class II BSC[3].
Solubility Soluble in water (~50 mg/mL)Readily dissolves in sweat/mucosa; requires chemical decontamination (not just wiping)[4].
Reactivity Incompatible with strong bases/oxidizersAlkaline hydrolysis can be intentionally leveraged for chemical destruction during spills[5].

Architecting the PPE Ensemble

Based on the H310 and H330 hazard codes[3], standard lab coats and safety glasses are fundamentally inadequate. The following PPE framework is mandatory for handling Atroscine Hydrobromide in its pure powder form.

1. Respiratory Protection (The Inhalation Barrier)

  • Requirement: Powered Air-Purifying Respirator (PAPR) with HEPA/P100 filters, or a properly fitted N100/P100 half-mask respirator if working within a certified Class II Type B2 Biological Safety Cabinet (BSC) or closed glovebox[2].

  • Causality: The powder's low density and electrostatic properties mean that simply opening the vial can release lethal airborne particulates[2]. A PAPR provides positive pressure, ensuring that even if the face seal is momentarily compromised, contaminated air is pushed outward, preventing inhalation.

2. Dermal Protection (The Transdermal Barrier)

  • Requirement: Disposable, impermeable Tyvek® coveralls with elastic wrists and attached hoods.

  • Hand Protection: A self-validating double-glove system.

    • Inner Glove: Extended-cuff Nitrile (acts as the clean layer during doffing).

    • Outer Glove: Neoprene or thick Nitrile (acts as the primary chemical barrier).

  • Causality: Because Atroscine Hydrobromide is fatal in contact with skin (H310)[3], a single glove tear could be lethal. Taping the outer glove to the Tyvek suit prevents powder from migrating up the sleeve.

3. Ocular Protection (The Mucosal Barrier)

  • Requirement: Unvented chemical splash goggles or a full-face shield (inherent if using a PAPR)[2].

  • Causality: The ocular mucosa provides a direct, rapid route to systemic circulation. Furthermore, localized exposure to anticholinergics causes severe, prolonged mydriasis (pupil dilation) and loss of accommodation, which can blind the operator to their immediate surroundings during an emergency[1].

Self-Validating Operational Protocols

A protocol is "self-validating" when the completion of one step inherently verifies the safety and success of the previous step. Do not deviate from the following workflows when handling Atroscine Hydrobromide.

Workflow Prep 1. HVAC/BSC Prep PPE 2. Don Advanced PPE Prep->PPE Weighing 3. Anti-static Weighing PPE->Weighing Solubilization 4. In-situ Solubilization Weighing->Solubilization Decon 5. Alkaline Decon Solubilization->Decon Doff 6. Aseptic Doffing Decon->Doff

Self-validating operational workflow for handling Atroscine powder.

Workflow 1: High-Containment Weighing & Solubilization
  • Environmental Isolation: Ensure the Class II BSC or glovebox has inward directional airflow validated by a visible magnehelic gauge reading[2].

  • Anti-Static Neutralization: Before opening the Atroscine vial, discharge the micro-spatula and anti-static weigh boat using a zero-ionizer gun. Causality: This prevents the powder from repelling off the spatula and aerosolizing into the workspace.

  • In-Situ Solubilization: Do not transport the dry powder across the lab. Weigh the exact required mass, and immediately add your solvent (e.g., water or saline, as it is highly water-soluble[4]) directly into the weigh boat or volumetric flask inside the containment hood.

  • Seal and Decontaminate: Cap the solubilized mixture tightly. Wipe the exterior of the sealed flask with a damp decontamination wipe before removing it from the hood. Once in solution, the inhalation hazard is neutralized, reducing the operational risk profile.

Workflow 2: Chemical Decontamination & Disposal

Standard soap and water will only spread the active pharmaceutical ingredient. Atroscine is an ester of tropic acid and scopine; therefore, its active pharmacophore can be destroyed via alkaline hydrolysis[5].

  • Spill Neutralization: In the event of a powder spill, gently cover the powder with absorbent pads to prevent aerosolization.

  • Alkaline Hydrolysis: Carefully saturate the pads with a basic solution (e.g., 1N NaOH or a commercial alkaline high-pH detergent). Allow a contact time of at least 15 minutes to ensure the ester bonds of the alkaloid are fully hydrolyzed[5].

  • Mechanical Removal: Wipe the area inward (to prevent spreading the perimeter).

  • Aseptic Doffing: Remove the outer gloves inside the hood and dispose of them in a dedicated hazardous waste bin. Roll the Tyvek suit inside-out as you remove it, ensuring the contaminated exterior never touches your inner clothing. Finally, remove the inner gloves and wash hands thoroughly.

References

  • Szabo-Scandic: Material Safety Data Sheet - (-)-Scopolamine hydrobromide. szabo-scandic.com. 1

  • SAFETY DATA SHEET - Fisher Scientific: Scopolamine hydrobromide trihydrate. fishersci.com.

  • Material Safety Data Sheet: Scopolamine Hydrobromide Trihydrate - Cole-Parmer. coleparmer.com. 2

  • Scopolamine (hydrobromide) - Safety Data Sheet - Cayman Chemical. caymanchem.com.

  • Safety Data Sheet: Scopolamine hydrobromide trihydrate - Carl ROTH. carlroth.com. 3

  • Scopolamine hydrobromide SDS, 114-49-8 Safety Data Sheets - ECHEMI. echemi.com. 5

  • High quality Scopolamine Hydrobromide Trihydrate CAS NO.6533-68-2 - Echemi. echemi.com. 4

Sources

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